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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of the laser-grade fluorescent dye, Coumarin 314T. It details its
properties, commercial suppliers, and key experimental applications, with a focus on its use in
laser systems and cellular imaging.

Core Properties of Coumarin 314T

Coumarin 314T, with the CAS number 113869-06-0, is a highly efficient and stable laser dye.
[1][2] Its chemical formula is C22H27NO4, and it has a molecular weight of 369.45 g/mol .[1][2]
This dye is known for its strong absorption in the blue region of the spectrum and its intense
green fluorescence, making it a valuable tool in various scientific applications.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of
Coumarin 314T. This data is essential for optimizing its use in experimental setups.

Property Value Reference
CAS Number 113869-06-0 [11[2]
Molecular Formula C22H27NO4 [1][2]
Molecular Weight 369.45 g/mol [1112]
Melting Point 125-127 °C [1]
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Spectroscopic

Value Solvent Reference
Property
Absorption Maximum

~450 nm Ethanol [3][4]
(Amax)
Emission Maximum

~500 nm Ethanol [3114]
(Aem)
Molar Extinction

. > 40,000 M~cm~? Ethanol [3114]

Coefficient ()
Fluorescence )

High Ethanol [3][4]

Quantum Yield (®F)

Commercial Availability

Laser-grade Coumarin 314T can be procured from a number of specialized chemical
suppliers. When purchasing, it is crucial to verify the purity and grade to ensure optimal
performance in sensitive applications.

Identified Commercial Suppliers:
e LookChem: Lists Coumarin 314T and provides some of its basic chemical properties.[1]

o ECHEMI (Chongging Chemdad): Offers Coumarin 314T and includes details on its chemical
identifiers and some physical data.[2]

Experimental Applications and Protocols

Coumarin 314T is a versatile dye with applications in both laser technology and as a
fluorescent probe in biological research.

Dye Laser Applications

Due to its high fluorescence quantum yield and photostability, Coumarin 314T is an excellent
gain medium for tunable dye lasers.

Protocol for Preparation of a Coumarin 314T Dye Laser Solution:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scribd.com/doc/221859625/Coumarin-Synthesis
https://www.researchgate.net/publication/374731810_Investigating_the_Use_of_Coumarin_Derivatives_as_Lasers
https://www.scribd.com/doc/221859625/Coumarin-Synthesis
https://www.researchgate.net/publication/374731810_Investigating_the_Use_of_Coumarin_Derivatives_as_Lasers
https://www.scribd.com/doc/221859625/Coumarin-Synthesis
https://www.researchgate.net/publication/374731810_Investigating_the_Use_of_Coumarin_Derivatives_as_Lasers
https://www.scribd.com/doc/221859625/Coumarin-Synthesis
https://www.researchgate.net/publication/374731810_Investigating_the_Use_of_Coumarin_Derivatives_as_Lasers
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8675031/
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/jp400614e?src=recsys
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://www.benchchem.com/product/b053786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solvent Selection: Ethanol is a commonly used solvent for Coumarin 314T in laser
applications due to its optical transparency in the dye's absorption and emission range and
its ability to dissolve the dye effectively.

o Concentration: Prepare a stock solution of Coumarin 314T in ethanol. The optimal
concentration for laser operation typically ranges from 1 x 10~4* M to 1 x 10—3 M. This
concentration may need to be adjusted based on the specific laser cavity design and pump
source.

e Solution Preparation:

[¢]

Accurately weigh the required amount of laser-grade Coumarin 314T powder.

[¢]

Dissolve the powder in a known volume of spectroscopic grade ethanol.

[e]

Use a magnetic stirrer to ensure the dye is completely dissolved.

o

Filter the solution through a 0.2 pum syringe filter to remove any undissolved particles that
could scatter laser light and reduce efficiency.

e Dye Circulation: In a pulsed laser system, it is advisable to circulate the dye solution through
a reservoir and a dye cell using a pump. This prevents localized heating and
photodegradation of the dye, ensuring stable laser output.

Cellular Imaging Applications

The bright fluorescence of Coumarin 314T also makes it a valuable probe for fluorescence
microscopy. Its spectral properties allow for clear visualization of cellular structures.

General Protocol for Cellular Staining with a Coumarin-based Dye:

e Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for microscopy and
culture them in appropriate media until they reach the desired confluency.

e Probe Preparation: Prepare a stock solution of the coumarin dye (e.g., 1 mM) in a suitable
solvent like dimethyl sulfoxide (DMSO).

e Staining:
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o Dilute the stock solution to the final working concentration (typically in the low micromolar
range) in pre-warmed cell culture medium or a suitable buffer (e.g., PBS).

o Remove the culture medium from the cells and wash them once with the buffer.

o Incubate the cells with the staining solution for a specific period (e.g., 15-30 minutes) at
37°C. The optimal staining time and concentration should be determined empirically for
each cell type and experimental condition.

e Washing: After incubation, remove the staining solution and wash the cells two to three times
with the buffer to remove any unbound dye.

e Imaging: Mount the coverslips on a microscope slide or image the cells directly in the dish
using a fluorescence microscope equipped with appropriate filters for the coumarin dye's
excitation and emission wavelengths (e.g., excitation around 450 nm and emission detection
around 500 nm).

Workflow for Co-localization Studies in
Fluorescence Microscopy

The following diagram illustrates a typical workflow for a co-localization experiment using a
coumarin-based dye like Coumarin 314T to stain a specific cellular organelle and another
fluorescent probe for a different target.

Click to download full resolution via product page

Caption: Workflow for a cellular co-localization study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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